Cas no 496052-50-7 (3-fluoro-5-bromoanisole)

• Product Name: 3-fluoro-5-bromoanisole
• CAS No: 496052-50-7
• MF: C₇H₆BrFO
• MW: 205.024344921112
• CID: 1112986
• PubChem ID: 2778999
• Update Time: 2025-04-20

3-fluoro-5-bromoanisole Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-5-bromoanisole
• 1-bromo-3-(fluoromethoxy)benzene
• Benzene, 1-bromo-3-(fluoromethoxy)-
• SCHEMBL542315
• 496052-50-7
• EN300-7654178
• DB-162373

• Inchi： 1S/C7H6BrFO/c8-6-2-1-3-7(4-6)10-5-9/h1-4H,5H2
• InChI Key： SBSXTRYBPMEBNX-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)OCF

Computed Properties

• Exact Mass: 203.95861g/mol
• Monoisotopic Mass: 203.95861g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 99.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers